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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B12371567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature lacks specific quantitative photophysical data

for C.I. Direct Blue 75 (C.I. 34220). This guide provides a comprehensive overview of its

known general properties and outlines the standard experimental protocols that would be

employed to determine its detailed photophysical characteristics. The quantitative data

presented for similar dyes is for comparative purposes only and should not be considered as

measured values for C.I. Direct Blue 75.

Introduction to C.I. Direct Blue 75
C.I. Direct Blue 75 is a water-soluble, trisazo-class direct dye.[1][2] Its primary applications are

in the dyeing of paper, textiles, and leather.[2] As a member of the azo dye family, its molecular

structure is characterized by the presence of three azo (-N=N-) chromophores, which are

responsible for its color.[1] While its primary use is as a colorant, the photophysical properties

of such dyes are of increasing interest for applications in fields like fluorescence imaging,

sensing, and photodynamic therapy. Understanding these characteristics is crucial for exploring

novel applications beyond its traditional use.

Known Properties of C.I. Direct Blue 75:
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Property Value/Description Reference

C.I. Name Direct Blue 75 [1]

C.I. Number 34220 [2]

CAS Number 6428-60-0 [1]

Chemical Class Trisazo [1][2]

Molecular Formula C₄₂H₂₅N₇Na₄O₁₃S₄ [1]

Appearance Dark blue powder [1]

Solubility Soluble in water [1][2]

Light Fastness 4-5 (on a scale of 1-8) [2]

Washing Fastness 2-3 (on a scale of 1-5) [2]

Core Photophysical Parameters: A Theoretical
Framework
The interaction of a dye with light is defined by several key photophysical parameters. While

specific values for C.I. Direct Blue 75 are not readily available, this section outlines the

essential characteristics that would be determined experimentally.

Table of Key Photophysical Parameters:
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Parameter Symbol Description

Molar Absorptivity ε

A measure of how strongly the

dye absorbs light at a

particular wavelength.

Absorption Maximum λabs

The wavelength at which the

dye shows its strongest

absorbance.

Emission Maximum λem

The wavelength at which the

dye shows its strongest

fluorescence.

Stokes Shift Δλ

The difference in wavelength

between the absorption and

emission maxima (λem - λabs).

Fluorescence Quantum Yield Φf

The ratio of photons emitted to

photons absorbed, indicating

the efficiency of the

fluorescence process.

Fluorescence Lifetime τf

The average time the molecule

spends in the excited state

before returning to the ground

state.

Photostability

The ability of the dye to resist

photodegradation when

exposed to light.

Experimental Protocols for Photophysical
Characterization
To ascertain the specific photophysical properties of C.I. Direct Blue 75, a series of standard

spectroscopic techniques would be employed. The following protocols are generalized for a

water-soluble dye.
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Sample Preparation
A stock solution of C.I. Direct Blue 75 would be prepared by dissolving a precisely weighed

amount of the dye powder in a suitable aqueous buffer (e.g., phosphate-buffered saline, PBS,

at pH 7.4) to a concentration of approximately 1 mM. Serial dilutions would then be made to

obtain a range of concentrations for different measurements. For absorption measurements,

concentrations are typically in the 1-10 µM range, while for fluorescence measurements, lower

concentrations (0.1-1 µM) are often used to avoid inner filter effects.

Absorption Spectroscopy
Objective: To determine the molar absorptivity (ε) and absorption maximum (λabs).

Methodology:

A UV-Visible spectrophotometer is used.

A quartz cuvette with a 1 cm path length is filled with the aqueous buffer to record a baseline.

The absorbance spectra of a series of known concentrations of the dye solution are recorded

over a wavelength range of approximately 300-800 nm.

The wavelength of maximum absorbance (λabs) is identified from the spectrum.

According to the Beer-Lambert law (A = εcl), the molar absorptivity (ε) is calculated from the

slope of a plot of absorbance at λabs versus concentration.

Fluorescence Spectroscopy
Objective: To determine the excitation and emission maxima (λex and λem) and the Stokes

shift.

Methodology:

A spectrofluorometer is used for these measurements.

Emission Spectrum: The sample is excited at its absorption maximum (λabs), and the

emitted light is scanned over a longer wavelength range to find the emission maximum
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(λem).

Excitation Spectrum: The emission wavelength is fixed at the determined λem, and the

excitation wavelengths are scanned. The resulting spectrum should ideally match the

absorption spectrum.

The Stokes shift is calculated as the difference between λem and λabs.

Fluorescence Quantum Yield (Φf) Determination
Objective: To quantify the efficiency of fluorescence.

Methodology (Relative Method):

The fluorescence quantum yield is determined by comparing the fluorescence intensity of the

sample to that of a well-characterized standard with a known quantum yield in the same

spectral region.

The absorbance of both the sample and the standard solution is kept low (< 0.1) at the

excitation wavelength to minimize reabsorption effects.

The integrated fluorescence intensity and the absorbance at the excitation wavelength are

measured for both the sample and the standard.

The quantum yield is calculated using the following equation:

Φf,sample = Φf,std * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²)

where I is the integrated fluorescence intensity, A is the absorbance at the excitation

wavelength, and η is the refractive index of the solvent.

Fluorescence Lifetime (τf) Measurement
Objective: To determine the duration of the excited state.

Methodology (Time-Correlated Single Photon Counting - TCSPC):

TCSPC is a highly sensitive technique for measuring fluorescence lifetimes.
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The sample is excited by a pulsed light source (e.g., a laser diode) with a high repetition rate.

The time difference between the excitation pulse and the detection of the first emitted photon

is measured.

A histogram of the number of photons detected versus time is constructed.

The fluorescence lifetime (τf) is determined by fitting the decay of the fluorescence intensity

with one or more exponential functions.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the comprehensive photophysical

characterization of a dye such as C.I. Direct Blue 75.
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Caption: Workflow for the photophysical characterization of a dye.

Potential Applications in Research and Drug
Development
A thorough understanding of the photophysical properties of C.I. Direct Blue 75 could unlock

its potential in various advanced applications:
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Fluorescent Probe: If the dye exhibits environmentally sensitive fluorescence

(solvatochromism), it could be explored as a probe for studying molecular interactions or

changes in local environments.

Photosensitizer: Azo dyes can undergo photoisomerization, a property that could be

investigated for light-activated therapies or materials.

FRET Donor/Acceptor: With a well-defined absorption and emission spectrum, it could

potentially be paired with other fluorophores in Förster Resonance Energy Transfer (FRET)

studies to measure nanoscale distances.

Conclusion
While C.I. Direct Blue 75 is a well-established colorant, its detailed photophysical profile

remains to be comprehensively characterized in the public domain. The experimental protocols

outlined in this guide provide a clear roadmap for researchers to determine its key

photophysical parameters. Such data would be invaluable for assessing its potential in

emerging scientific and biomedical applications, thereby extending its utility beyond the

traditional dyeing industry. The provided workflow and theoretical framework serve as a

foundational resource for initiating such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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